Cas no 24954-13-0 (2-(furan-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(furan-2-yl)-2-methylpropanoic acid
• CAS No: 24954-13-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 4711744
• PubChem ID: 19092031
• Update Time: 2025-06-25

2-(furan-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-FURYL)-2-METHYLPROPANOIC ACID
• 2-(furan-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C8H10O3/c1-8(2,7(9)10)6-4-3-5-11-6/h3-5H,1-2H3,(H,9,10)
• InChI Key： ZFVISZPEHSSMCC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(furan-2-yl)-2-methylpropanoic acid

2-(Furan-2-yl)-2-methylpropanoic Acid: An Overview of Its Properties and Applications

2-(Furan-2-yl)-2-methylpropanoic acid (CAS No. 24954-13-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-furyl-2-methylpropanoic acid, is characterized by its unique structure, which combines a furan ring with a substituted propanoic acid moiety. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 2-(furan-2-yl)-2-methylpropanoic acid.

Chemical Structure and Properties

The molecular formula of 2-(furan-2-yl)-2-methylpropanoic acid is C₉H₁₀O₃, with a molecular weight of approximately 166.17 g/mol. The compound features a furan ring (a five-membered heterocyclic ring containing an oxygen atom) attached to a 2-methylpropanoic acid group. The presence of the furan ring imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The physical properties of 2-(furan-2-yl)-2-methylpropanoic acid include its melting point, which is around 85-87°C, and its solubility in common organic solvents such as ethanol, methanol, and dichloromethane. It is slightly soluble in water due to the presence of the carboxylic acid group, which can form hydrogen bonds with water molecules.

Synthesis Methods

The synthesis of 2-(furan-2-yl)-2-methylpropanoic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-furylmagnesium bromide with methyl acrylate followed by hydrolysis to form the desired product. Another approach involves the condensation of 2-furaldehyde with acetone in the presence of a base, followed by oxidation to introduce the carboxylic acid group.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave technology has gained popularity in organic synthesis due to its ability to provide rapid and selective heating, leading to enhanced reaction rates and product purity.

Biological Activities and Applications

2-(Furan-2-yl)-2-methylpropanoic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(furan-2-yl)-2-methylpropanoic acid could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(furan-2-yl)-2-methylpropanoic acid has also been studied for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

Clinical Trials and Drug Development

The potential therapeutic applications of 2-(furan-2-yl)-2-methylpropanoic acid have led to several preclinical studies and early-stage clinical trials. In preclinical models of inflammatory diseases such as arthritis and colitis, this compound has shown promising results in reducing inflammation and improving disease outcomes. These findings have paved the way for further clinical investigations.

A phase I clinical trial conducted by a pharmaceutical company evaluated the safety and pharmacokinetics of a derivative of 2-(furan-2-yl)-2-methylpropanoic acid. The trial involved a small cohort of healthy volunteers who received single doses of the compound. Preliminary results indicated that the compound was well-tolerated with no serious adverse effects observed. These findings are encouraging and warrant further clinical evaluation.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(furan-2-yl)-2-methylpropanoic acid highlights its potential as a valuable molecule in both fundamental research and applied settings. Future studies should focus on optimizing its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally, further clinical trials are needed to validate its efficacy in treating inflammatory diseases and other conditions where oxidative stress plays a significant role.

In conclusion, 2-(furan-2-yl)-2-methylpropanoic acid (CAS No. 24954-13-0) is a multifaceted compound with promising biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for drug discovery efforts, particularly in the areas of anti-inflammatory and antioxidant therapies.